2-((7-methyl-2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: 2-[[7-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H19N3O2S/c1-12-3-6-14(7-4-12)19-23-20-16(21(24-19)27-11-18(22)25)10-15-9-13(2)5-8-17(15)26-20/h3-9H,10-11H2,1-2H3,(H2,22,25)
• InChI Key: HFYABMDUKPGBLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(CC4=C(O3)C=CC(=C4)C)C(=N2)SCC(=O)N
• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol

Description

The compound “2-((7-methyl-2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide” is a heterocyclic compound. Heterocyclic compounds offer a high degree of structural diversity and have proven to be broadly and economically useful as therapeutic agents. They have demonstrated various biological activities.

Synthesis Analysis

The synthesis of similar heterocyclic compounds involves reactions such as the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

The molecular structure of similar compounds involves a six-membered heterocyclic organic colorless compound containing two nitrogen atoms at 1st and 3rd positions. Pyrimidines (1,3-diazines) and their fused analogues form a large group of heterocyclic compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the reaction of 2-(p-tolylamino)acetohydrazide 1 with ethoxymethylene malononitrile in ethanol under reflux. The isolated red solid 2 was then treated with triethoxyorthoformate in acetic anhydride to afford ethyl N-(4-cyano-1-(-tolylglycyl)-1 H-pyrazol-5-yl)formimidate 3.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been confirmed by physicochemical properties and spectral data (IR, NMR and elemental analyses).

Mechanism of Action

While the specific mechanism of action for “2-((7-methyl-2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide” is not available, similar compounds have shown to inhibit CDK2, a target for cancer treatment. They have shown superior cytotoxic activities against MCF-7 and HCT-116.

Safety and Hazards

While specific safety and hazards data for “2-((7-methyl-2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide” is not available, similar compounds have hazard statements H302, H315, H319 and precautionary statements P264, P270, P280, P301, P301, P302, P305, P312, P313, P321, P330, P332, P337, P338, P351, P352, P362.

Future Directions

The future directions for similar compounds involve further investigations on their cytotoxic activities against various cell lines and their enzymatic inhibitory activity. They have potential for development as novel CDK2 targeting compounds.